Cas no 1806953-39-8 (4-Cyano-2-(difluoromethyl)-5-methylpyridine-3-carboxylic acid)

• Product Name: 4-Cyano-2-(difluoromethyl)-5-methylpyridine-3-carboxylic acid
• CAS No: 1806953-39-8
• MF: C₉H₆F₂N₂O₂
• MW: 212.152948856354
• CID: 4878134
• Update Time: 2025-10-31

4-Cyano-2-(difluoromethyl)-5-methylpyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Cyano-2-(difluoromethyl)-5-methylpyridine-3-carboxylic acid

• Inchi： 1S/C9H6F2N2O2/c1-4-3-13-7(8(10)11)6(9(14)15)5(4)2-12/h3,8H,1H3,(H,14,15)
• InChI Key： WDTPIAPZMJNLOE-UHFFFAOYSA-N
• SMILES： FC(C1C(C(=O)O)=C(C#N)C(C)=CN=1)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 300
• XLogP3: 1.1
• Topological Polar Surface Area: 74

Additional information on 4-Cyano-2-(difluoromethyl)-5-methylpyridine-3-carboxylic acid

Introduction to 4-Cyano-2-(difluoromethyl)-5-methylpyridine-3-carboxylic acid (CAS No. 1806953-39-8)

4-Cyano-2-(difluoromethyl)-5-methylpyridine-3-carboxylic acid, identified by the CAS number 1806953-39-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine derivatives, a class of heterocyclic aromatic compounds that are widely recognized for their diverse biological activities and pharmacological potential. The structural features of 4-Cyano-2-(difluoromethyl)-5-methylpyridine-3-carboxylic acid, particularly the presence of a cyano group, a difluoromethyl substituent, and a methyl group, contribute to its unique chemical properties and make it a valuable scaffold for the development of novel therapeutic agents.

The significance of this compound in modern drug discovery cannot be overstated. Pyridine derivatives have long been a cornerstone in the design of active pharmaceutical ingredients (APIs) due to their ability to interact with biological targets in complex ways. The introduction of electron-withdrawing groups such as the cyano group and fluorinated alkyl groups like difluoromethyl enhances the metabolic stability and lipophilicity of the molecule, making it an attractive candidate for further development. Additionally, the methyl group at the 5-position provides steric hindrance that can influence binding affinity and selectivity, which are critical factors in drug design.

In recent years, there has been a surge in research focused on identifying new scaffolds that can be optimized for therapeutic applications. The compound 4-Cyano-2-(difluoromethyl)-5-methylpyridine-3-carboxylic acid (CAS No. 1806953-39-8) has emerged as a promising candidate in this context. Its structural motif is reminiscent of several clinically approved drugs, suggesting that it may have similar or even improved pharmacological properties. The cyano group, for instance, is known to enhance binding interactions by forming hydrogen bonds or participating in π-stacking interactions with biological targets, while the difluoromethyl group is often incorporated to improve pharmacokinetic profiles.

One of the most compelling aspects of this compound is its potential in oncology research. Pyridine derivatives have been extensively studied for their anti-cancer properties, and modifications to their core structure can lead to significant improvements in efficacy and safety. The presence of both electron-withdrawing and lipophilic substituents in 4-Cyano-2-(difluoromethyl)-5-methylpyridine-3-carboxylic acid (CAS No. 1806953-39-8) suggests that it may exhibit potent cytotoxic effects against various cancer cell lines. Preliminary studies have indicated that analogs with similar structural features exhibit inhibitory activity against kinases and other enzymes involved in tumor growth and progression.

The role of fluorine atoms in pharmaceutical compounds cannot be underestimated. The incorporation of fluorine into drug molecules often leads to enhanced metabolic stability, improved bioavailability, and increased binding affinity. In 4-Cyano-2-(difluoromethyl)-5-methylpyridine-3-carboxylic acid, the difluoromethyl group is strategically positioned to interact with biological targets in a way that maximizes these benefits. This substitution pattern has been observed in several successful drugs, reinforcing the hypothesis that this compound may have therapeutic potential.

Another area where this compound shows promise is in neurodegenerative diseases research. Pyridine derivatives have been implicated in modulating neurotransmitter systems, making them candidates for treating conditions such as Alzheimer's disease and Parkinson's disease. The unique combination of functional groups in 4-Cyano-2-(difluoromethyl)-5-methylpyridine-3-carboxylic acid (CAS No. 1806953-39-8) suggests that it may interact with specific receptors or enzymes involved in these diseases, potentially leading to novel treatment strategies.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies are employed to introduce each functional group at the desired position on the pyridine core. Techniques such as nucleophilic substitution, cross-coupling reactions, and directed functionalization are commonly used in these processes. The successful synthesis of 4-Cyano-2-(difluoromethyl)-5-methylpyridine-3-carboxylic acid highlights the growing expertise in constructing complex organic molecules for pharmaceutical applications.

In conclusion, 4-Cyano-2-(difluoromethyl)-5-methylpyridine-3-carboxylic acid (CAS No. 1806953-39-8) represents a significant advancement in medicinal chemistry research. Its unique structural features make it a versatile scaffold for developing novel therapeutic agents with potential applications across multiple disease areas. As research continues to uncover new biological targets and mechanisms, compounds like this one will play an increasingly important role in addressing unmet medical needs.